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Introduction to Eutectic Freeze Crystallization (EFC)
Eutectic Freeze Crystallization (EFC) is a robust separation technology for recovering pure

water and salt crystals from aqueous solutions.[1][2] The process operates at the eutectic point

of a solution, where the liquid is saturated with both water and the dissolved salt.[2] Upon

further cooling at this specific temperature and concentration, both ice and salt crystals form

simultaneously as two distinct solid phases.[2] This allows for their efficient separation based

on differences in density.[2]

For cobalt sulfate solutions, EFC presents a promising alternative to traditional evaporative

crystallization methods.[1][2] It offers potential advantages in terms of energy efficiency and

can yield a high-purity cobalt sulfate heptahydrate (CoSO₄·7H₂O) product.[1] This makes it a

particularly relevant technology for applications in hydrometallurgy, such as the recycling of

lithium-ion batteries, where the recovery of high-purity cobalt salts is crucial.[1][2]

Principle of EFC for Cobalt Sulfate Heptahydrate
The fundamental principle of EFC lies in understanding the phase behavior of the cobalt

sulfate-water system. When a cobalt sulfate solution is cooled, pure ice crystals will begin to

form once the temperature drops below the freezing point of the solution. As ice crystallizes,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b160239?utm_src=pdf-interest
http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A1736883&dswid=9010
https://www.researchgate.net/publication/368451695_Eutectic_Freeze_Crystallization_for_Recovery_of_Cobalt_Sulfate_in_the_Recycling_of_Li-Ion_Batteries
https://www.researchgate.net/publication/368451695_Eutectic_Freeze_Crystallization_for_Recovery_of_Cobalt_Sulfate_in_the_Recycling_of_Li-Ion_Batteries
https://www.researchgate.net/publication/368451695_Eutectic_Freeze_Crystallization_for_Recovery_of_Cobalt_Sulfate_in_the_Recycling_of_Li-Ion_Batteries
https://www.researchgate.net/publication/368451695_Eutectic_Freeze_Crystallization_for_Recovery_of_Cobalt_Sulfate_in_the_Recycling_of_Li-Ion_Batteries
http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A1736883&dswid=9010
https://www.researchgate.net/publication/368451695_Eutectic_Freeze_Crystallization_for_Recovery_of_Cobalt_Sulfate_in_the_Recycling_of_Li-Ion_Batteries
https://www.benchchem.com/product/b160239?utm_src=pdf-body
http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A1736883&dswid=9010
http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A1736883&dswid=9010
https://www.researchgate.net/publication/368451695_Eutectic_Freeze_Crystallization_for_Recovery_of_Cobalt_Sulfate_in_the_Recycling_of_Li-Ion_Batteries
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the concentration of cobalt sulfate in the remaining solution increases. This process continues

until the solution reaches its eutectic point.

At the eutectic point, the solution is saturated with respect to both ice and cobalt sulfate
heptahydrate. Further removal of heat results in the simultaneous crystallization of both pure

ice and pure CoSO₄·7H₂O. Due to the density difference between ice and cobalt sulfate
heptahydrate crystals, they can be effectively separated by gravity or other solid-liquid

separation techniques.

Quantitative Data
The following tables summarize key quantitative data related to the eutectic freeze

crystallization of cobalt sulfate.

Table 1: Eutectic Properties of the Cobalt Sulfate - Water System[2]

Parameter Value

Eutectic Temperature -2.9 °C

Eutectic Concentration 19.3 wt% CoSO₄

Table 2: Influence of Sulfuric Acid on Eutectic Properties of Cobalt Sulfate Solutions[2]

H₂SO₄ Concentration
(mol/kg)

Eutectic Temperature (°C)
Eutectic CoSO₄
Concentration (wt%)

0 -2.9 19.3

0.5
Not explicitly stated, but lower

than -2.9°C

Not explicitly stated, but lower

than 19.3 wt%

Table 3: Comparison of Cobalt Sulfate Heptahydrate Product Quality[1]
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Crystallization Method Purity Crystal Shape

Eutectic Freeze Crystallization

(EFC)
Slightly higher Well-defined

Evaporative Crystallization

(EC)
Lower Less uniform

Experimental Protocols
The following protocols provide a general framework for performing batch eutectic freeze

crystallization of cobalt sulfate heptahydrate in a laboratory setting.

Materials and Equipment
Materials:

Cobalt sulfate solution (adjust concentration as needed)

Distilled or deionized water

Seed crystals of CoSO₄·7H₂O (optional but recommended)

Dry ice or a suitable cryogen

Insulated container (e.g., Dewar flask)

Equipment:

Jacketed glass reactor or crystallizer

Low-temperature circulator/chiller

Overhead stirrer with a suitable impeller

Temperature probe

Filtration apparatus (e.g., Büchner funnel, filter paper)
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Vacuum pump

Drying oven or desiccator

Analytical balance

Microscope for crystal observation

Experimental Procedure
Solution Preparation: Prepare a cobalt sulfate solution with a concentration at or near the

eutectic composition (19.3 wt%). The solution can be prepared by dissolving cobalt sulfate
heptahydrate in distilled water. If starting with a more dilute solution, it will need to be

concentrated, or if starting with a more concentrated solution, it will need to be diluted.

Cooling and Crystallization:

Transfer the cobalt sulfate solution to the jacketed crystallizer.

Begin cooling the solution using the low-temperature circulator. A controlled cooling rate is

recommended to promote the growth of larger crystals.

Continuously stir the solution at a moderate speed to ensure uniform temperature

distribution and to keep the forming crystals suspended.

Monitor the temperature of the solution closely.

As the temperature approaches the eutectic point (-2.9 °C), nucleation of ice and/or cobalt
sulfate heptahydrate may occur spontaneously. To better control the crystallization

process, it is advisable to add a small amount of CoSO₄·7H₂O seed crystals to induce

nucleation.[1]

Once the eutectic temperature is reached, maintain this temperature to allow for the

simultaneous growth of both ice and cobalt sulfate heptahydrate crystals.

Separation of Crystals:

Once a sufficient amount of crystals has formed, stop the stirring and cooling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/product/b160239?utm_src=pdf-body
http://www.diva-portal.org/smash/record.jsf?pid=diva2%3A1736883&dswid=9010
https://www.benchchem.com/product/b160239?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the crystals to settle. The denser cobalt sulfate heptahydrate crystals will settle at

the bottom, while the less dense ice crystals will float on top.

Carefully decant or siphon off the supernatant liquid.

Separate the ice crystals from the cobalt sulfate heptahydrate crystals. This can be

achieved by scooping the ice from the top or by carefully draining the salt slurry from the

bottom.

Washing and Drying:

Wash the separated cobalt sulfate heptahydrate crystals with a small amount of ice-cold

distilled water to remove any adhering mother liquor.

Quickly filter the washed crystals using a Büchner funnel under vacuum.

Dry the purified cobalt sulfate heptahydrate crystals in a desiccator or a low-temperature

oven.

Analysis:

Analyze the purity of the final product using appropriate analytical techniques (e.g.,

titration, ICP-OES).

Examine the crystal morphology and size distribution using a microscope.

Calculate the yield of the crystallization process.

Visualizations
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Caption: Principle of Eutectic Freeze Crystallization of Cobalt Sulfate.
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Caption: Experimental Workflow for Batch EFC of Cobalt Sulfate Heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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